2-(2-fluoro-5-formylphenyl)acetic acid

• IUPAC Name: 2-(2-fluoro-5-formylphenyl)acetic acid
• InChI: InChI=1S/C9H7FO3/c10-8-2-1-6(5-11)3-7(8)4-9(12)13/h1-3,5H,4H2,(H,12,13)
• InChI Key: GTRXQXSPQKWXPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=O)CC(=O)O)F
• Molecular Formula: C9H7FO3
• Molecular Weight: 182.15 g/mol

Description

2-(2-Fluoro-5-formylphenyl)acetic acid (FFA) is a compound that is commonly used in laboratory experiments for its unique properties. FFA is a fluorinated derivative of acetic acid, which is an organic compound that is widely used in both industrial and academic settings. It has been studied extensively for its biochemical and physiological effects, as well as its potential applications in scientific research. In

Scientific Research Applications

Synthesis and Chiral Derivatization

2-Fluoro-2-phenyl acetic acid, a closely related compound, was synthesized through fluorodeamination or fluorodehydroxylation and used as a chiral derivatizing agent. The enantiomers of secondary alcohols can be distinguished, and their enantiomeric excess determined by 19F NMR spectra of the corresponding esters (Hamman et al., 1987).

Fluorographic Detection in Biochemical Research

Acetic acid was used as a solvent in a fluorographic procedure involving 2,5-diphenyloxazole (PPO), providing a simple, sensitive, and efficient alternative method for radioactivity detection in polyacrylamide gels (Skinner & Griswold, 1983).

Chemical Reactivity and Spectroscopy

A comprehensive study on halogenated phenylacetic acids, including 2-(2-fluorophenyl)acetic acid, evaluated their reactivity, acidity, and vibrational spectra. This study is significant in understanding the chemical properties and spectroscopic behavior of these compounds (Srivastava et al., 2015).

Electrocatalytic Hydrogenation

Electrochemical hydrogenation of 2-(2-fluoro-4-biphenyl) propenoic acid, a compound structurally similar to 2-(2-fluoro-5-formylphenyl)acetic acid, was investigated. The process highlights the potential for electrocatalytic applications of fluoro-aryl acetic acids (Raju et al., 2002).

Solid-State Characterization in Pharmaceutical Development

The polymorphism of a pharmaceutical compound containing a fluoro-phenyl acetic acid moiety was studied using solid-state characterization methods, emphasizing the significance of these compounds in drug development (Katrincic et al., 2009).

Fries Rearrangement in Organic Synthesis

The Fries rearrangement of 2-fluorophenyl acetate, a related compound, was performed on a large scale, demonstrating the importance of fluoro-aryl acetic acids in organic synthesis and as building blocks in chemical industries (Yerande et al., 2014).